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Compound of Interest
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Cat. No.: B105763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Demoxepam, a significant metabolite of the benzodiazepine chlordiazepoxide, exhibits notable

anticonvulsant and anxiolytic properties. This technical guide provides a comprehensive

overview of the synthesis and chemical characteristics of Demoxepam, tailored for

researchers, scientists, and professionals in drug development. This document details

established synthetic routes, in-depth chemical properties, and relevant experimental protocols.

Quantitative data is presented in structured tables for comparative analysis, and key pathways

and workflows are visualized using Graphviz diagrams to facilitate understanding.

Chemical Properties of Demoxepam
Demoxepam, with the chemical formula C₁₅H₁₁ClN₂O₂, is scientifically known as 7-Chloro-1,3-

dihydro-5-phenyl-2H-1,4-benzodiazepin-2-one 4-oxide[1]. It is a key active metabolite of

chlordiazepoxide and contributes significantly to its pharmacological effects[2][3].

Physical and Chemical Data
A summary of the key physical and chemical properties of Demoxepam is provided in the table

below.
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Property Value Reference

Molecular Formula C₁₅H₁₁ClN₂O₂ [1]

Molecular Weight 286.71 g/mol [1]

IUPAC Name

7-Chloro-1,3-dihydro-5-phenyl-

2H-1,4-benzodiazepin-2-one

4-oxide

[1]

CAS Number 963-39-3 [1]

Melting Point
235-241 °C (with

decomposition)

Solubility
Soluble in chloroform and

methanol.

Appearance Crystalline solid

Chemical Stability and Degradation
Demoxepam exhibits notable instability under certain conditions, primarily through hydrolysis

and thermal degradation.

Demoxepam undergoes hydrolysis, which involves the opening of the seven-membered

diazepine ring. This degradation pathway is influenced by pH, temperature, and the presence

of buffers. The primary degradation products are 2-amino-5-chlorobenzophenone and a glycine

derivative[4]. The hydrolysis of chlordiazepoxide to Demoxepam follows first-order kinetics and

is temperature-dependent[2][3]. At 37°C, the half-life for the conversion of chlordiazepoxide to

Demoxepam in an aqueous solution is approximately 8.8 days[2].

Demoxepam is known to be thermally labile, particularly during analytical procedures such as

gas chromatography-mass spectrometry (GC-MS). At elevated temperatures in the GC

injection port, Demoxepam can degrade to form nordiazepam[5]. Furthermore, under certain

derivatization conditions with acetic anhydride and in a basic environment, Demoxepam can

undergo a Polonovsky rearrangement to form oxazepam[5]. This thermal instability is a critical

consideration for the analytical determination of Demoxepam and its metabolites.
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Synthesis of Demoxepam
The synthesis of Demoxepam can be approached through several routes, primarily involving

the chemical modification of existing benzodiazepine structures or through the construction of

the benzodiazepine ring system from acyclic precursors.

Synthesis from Chlordiazepoxide
A straightforward laboratory-scale synthesis of Demoxepam involves the controlled hydrolysis

of chlordiazepoxide.

Preparation of Chlordiazepoxide Solution: Prepare a solution of chlordiazepoxide

hydrochloride in an aqueous buffer at a concentration of 2 mg/mL.

Incubation: Incubate the solution at 37°C for an extended period (e.g., 40 days) to facilitate

hydrolysis. The progress of the reaction can be monitored by techniques such as HPLC.

Purification: After the desired conversion is achieved, filter the solution through a 0.2-μm

filter.

Isolation and Storage: The resulting solution containing Demoxepam can be stored at

-80°C. Further purification can be achieved using chromatographic techniques if required.

Synthesis from 2-Amino-5-chlorobenzophenone
Precursors
A more fundamental synthesis involves the construction of the benzodiazepine ring. This

typically starts with 2-amino-5-chlorobenzophenone or its oxime derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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